Cas no 13782-40-6 (alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile)

• Product Name: alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile
• CAS No: 13782-40-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD20128188
• CID: 1057135
• PubChem ID: 14318096
• Update Time: 2025-06-26

alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile
• Cyano(3,4-dimethoxyphenyl)methyl acetate
• DB-369795
• AC4043
• SY019892
• CS-0445735
• AKOS027256804
• 13782-40-6
• [cyano-(3,4-dimethoxyphenyl)methyl] acetate
• MFCD20128188

• MDL： MFCD20128188
• Inchi： 1S/C12H13NO4/c1-8(14)17-12(7-13)9-4-5-10(15-2)11(6-9)16-3/h4-6,12H,1-3H3
• InChI Key： LKNCDGJBTFTWRS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 235.08400
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.55000
• LogP: 1.83158

Additional information on alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile

Introduction to Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile (CAS No. 13782-40-6)

Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 13782-40-6, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of nitriles and acetals, characterized by its unique structural framework that includes a phenyl ring substituted with methoxy groups at the 3 and 4 positions, coupled with an acetoxy and a nitrile functional group. The presence of these substituents imparts distinct reactivity and makes it a valuable building block in the synthesis of more complex molecules.

The structure of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile consists of a benzene ring with two methoxy (-OCH₃) groups at the ortho positions relative to each other, enhancing its electronic properties and influencing its interactions with other molecules. The acetoxy (-COOCH₃) group attached to the benzene ring introduces polarity and reactivity, while the terminal nitrile (-CN) group provides a site for further functionalization. This combination of functional groups makes it a versatile precursor in medicinal chemistry and industrial applications.

In recent years, Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile has garnered attention in the development of novel pharmaceutical agents. Its derivatives have been explored for their potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxy-substituted phenyl ring is particularly noteworthy, as it is a common motif in many bioactive natural products and synthetic drugs. The ability to modify this scaffold allows chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of their target compounds.

One of the most compelling aspects of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile is its role in constructing heterocyclic compounds. Heterocycles are essential components of numerous therapeutic agents due to their ability to mimic biological structures and interact with biological targets. By serving as a precursor for pyridine, pyrimidine, and other nitrogen-containing heterocycles, this compound enables the synthesis of molecules with enhanced binding affinity and selectivity. For instance, researchers have utilized derivatives of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile to develop kinase inhibitors targeting various cancer pathways.

The synthetic utility of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile extends beyond pharmaceutical applications. It is also employed in materials science and agrochemical research. In materials science, for example, nitrile-containing compounds are used in the synthesis of polymers with unique properties such as high thermal stability and mechanical strength. In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants.

Recent advancements in synthetic methodologies have further highlighted the importance of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient functionalization of its aromatic ring. These techniques allow for the introduction of additional substituents at precise positions on the phenyl ring, expanding the library of possible derivatives. Additionally, flow chemistry approaches have been applied to improve scalability and reproducibility in its synthesis.

The biological activity of compounds derived from Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile has been extensively studied in recent years. One notable area of research has focused on its potential as an intermediate in the development of antiviral agents. The structural features present in this compound can be leveraged to design molecules that interfere with viral replication or entry into host cells. Preclinical studies have shown promising results with certain derivatives in inhibiting viral enzymes critical for infection.

In addition to antiviral applications, derivatives of Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile have been explored for their role in modulating immune responses. Immune-modulatory drugs are increasingly important in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By targeting specific pathways within immune cells, these compounds can reduce inflammation without compromising overall immune function.

The pharmacokinetic properties of molecules derived from Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile are another critical consideration in drug development. Researchers aim to optimize solubility, bioavailability, metabolic stability, and excretion profiles to ensure efficacy and minimize side effects. Computational modeling techniques have been employed to predict how modifications to the structure will affect these properties before experimental validation is conducted.

Future directions in research involving Alpha-Acetoxy-(3,4-dimethoxyphenyl)acetonitrile may include exploring its potential in nanomedicine applications. Nanoparticles functionalized with derivatives of this compound could serve as drug delivery systems targeting specific tissues or cells while reducing systemic toxicity. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for producing this intermediate using enzymatic methods rather than traditional chemical processes.